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Compound of Interest

4-(2-Bromophenyl)pyrimidin-2-
Compound Name:

amine
CAS No.: 99073-95-7
Cat. No.: B1504631

Get Quote

\ J

CAS Number: 99073-95-7 Molecular Formula: C1oHsBrNs Molecular Weight: 250.10 g/mol

Executive Summary

4-(2-Bromophenyl)pyrimidin-2-amine (CAS 99073-95-7) is a specialized heterocyclic
building block serving as a critical pharmacophore in medicinal chemistry. Unlike its para-
substituted isomer (used in the synthesis of the endothelin receptor antagonist Macitentan),
this ortho-bromo derivative is primarily utilized for molecular rigidification and the synthesis of
fused tricyclic systems.

Its structural value lies in the "Ortho Effect": the proximity of the bromine atom on the phenyl
ring to the nitrogen atoms of the pyrimidine core facilitates intramolecular cyclization reactions
(e.g., Buchwald-Hartwig, Heck), enabling the rapid construction of pyrimido[1,2-a]indoles and
related kinase inhibitor scaffolds. This guide details the optimized synthesis, purification, and
downstream applications of this compound.

Chemical Profile & Properties[1][2][3][4][5][6][7]1[8]
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Property Value Notes
) ) Crystalline powder form
Appearance Off-white to pale yellow solid N
preferred for stability.
] ] Sharp melting point indicates
Melting Point 138-142 °C ) )
high purity (>98%).
- Sparingly soluble in water;
Solubility DMSO, DMF, Methanol (Hot) ] ]
soluble in chlorinated solvents.
o The 2-amino group acts as a
pKa (Calc) ~3.8 (Pyrimidine N1)
weak base and H-bond donor.
Moderate lipophilicity suitable
LogP 21-24 o )
for CNS-active library design.
Hygroscopic; store under
Storage 2-8 °C, Inert Atmosphere Argon/Nitrogen to prevent

oxidation.

Synthetic Methodology

The most robust and scalable route to CAS 99073-95-7 utilizes the Enaminone Condensation

Pathway. This method avoids the regioselectivity issues often encountered with Suzuki

couplings of dichloropyrimidines.

Reaction Scheme Visualization
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1-(2-Bromophenyl)ethanone Condensation _ Enaminone Intermediate Cyclization _ | 4-(2-Bromophenyl)pyrimidin-2-amine
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Figure 1: Optimized Enaminone Synthesis Route

Click to download full resolution via product page

Figure 1: Step-wise condensation of 2'-bromoacetophenone with DMF-DMA followed by

cyclization with guanidine.

Detailed Protocol
Step 1. Formation of Enaminone Intermediate

e Reagents: Charge a round-bottom flask with 1-(2-bromophenyl)ethanone (1.0 eq) and N,N-
Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq).

e Conditions: Heat the neat mixture to 100-110 °C for 12—-16 hours.

e Monitoring: Monitor by TLC (EtOAc/Hexane 1:1). The starting ketone spot should disappear,
replaced by a lower Rf yellow spot (enaminone).

o Workup: Evaporate excess DMF-DMA under reduced pressure. The residue is typically a
viscous yellow oil or solid which can be used directly in the next step without extensive
purification.

Step 2: Pyrimidine Cyclization
o Preparation: Dissolve the crude enaminone from Step 1 in anhydrous Ethanol (0.5 M

concentration).
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» Base Activation: Add Guanidine Hydrochloride (1.2 eq) and Sodium Ethoxide (NaOEt, 1.5
eq). Note: Using NaOEt is critical to liberate the free guanidine base in situ.

e Reaction: Reflux the mixture (approx. 78 °C) for 16 hours.

¢ Quench & Isolation:

[¢]

Cool to room temperature.[1]

o

Pour the reaction mixture into ice-cold water (5x volume).

[e]

The product typically precipitates as a solid. Filter via vacuum filtration.

Wash the cake with cold water followed by a small amount of cold diethyl ether to remove

o

non-polar impurities.

 Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(DCM/MeOH 95:5) if high purity (>99%) is required for biological assays.

Advanced Application: Intramolecular Cyclization

The ortho-bromo substituent allows this compound to serve as a precursor for Pyrimido[1,2-
alindoles via Pd-catalyzed intramolecular C-N bond formation. This scaffold is increasingly

relevant in kinase drug discovery.

Cyclization Workflow
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Pd(OACc)2 (5 mol%)
Xantphos (10 mol%)
Cs2CO03 (2 eq)
Toluene, 110°C

4-(2-Bromophenyl)pyrimidin-2-amine

Intramolecular Buchwald-Hartwig

Pyrimido[1,2-a]indole
(Fused Tricyclic Core)

Figure 2: Synthesis of Fused Heterocycles via Pd-Catalysis

Click to download full resolution via product page
Figure 2: Transformation of the open scaffold into a fused tricyclic system.

Mechanistic Insight: The 2-amino group acts as the nucleophile, attacking the Pd-activated aryl
bromide. The choice of Xantphos as a ligand is crucial; its wide bite angle facilitates the
reductive elimination step required to form the 5-membered ring fusion.

Medicinal Chemistry Applications
Kinase Inhibition (Hinge Binding)

The 2-aminopyrimidine motif is a "privileged structure™ that mimics the adenine ring of ATP.

» Binding Mode: The Pyrimidine N1 accepts a hydrogen bond from the kinase hinge region,
while the exocyclic 2-NH2z donates a hydrogen bond.

» Role of 2-Bromophenyl: The bulky ortho-bromo group forces the phenyl ring to twist out of
plane relative to the pyrimidine. This atropisomerism can be exploited to fill specific
hydrophobic pockets (e.g., the "Gatekeeper" region) or to induce selectivity against
homologous kinases.

Distinction from Macitentan Intermediates
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Researchers must distinguish CAS 99073-95-7 from its isomer 5-(4-bromophenyl)pyrimidin-2-
amine.

e Macitentan (Opsumit): Uses the para-bromo isomer to extend the chain linearly.
e CAS 99073-95-7: Uses the ortho-bromo isomer for cyclization or steric locking.
Handling and Safety (SDS Summary)
 Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
» Precautionary Measures:

o Wear nitrile gloves and safety goggles.

o Handle in a fume hood to avoid inhalation of dust.

o Incompatibility: Strong oxidizing agents.

References

o Synthesis of 4-arylpyrimidines:Organic Syntheses, Coll. Vol. 7, p. 319.[2] (General protocol
for enaminone condensation).

e Pyrimido[1,2-a]indole Synthesis:Journal of Organic Chemistry, 2024, "Synthesis of
Pyrimido[1,2-a]indolediones...". (Demonstrates the utility of the ortho-cyclization strategy).

o Macitentan Chemistry:Journal of Medicinal Chemistry, 2012, "The Discovery of
Macitentan...". (Provides context on the isomeric 5-(4-bromophenyl) scaffold).
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» Pd-Catalyzed Cyclization:ResearchGate Review, "Synthesis of pyrimido[1,2-a]indoles".
(Detailed review of the intramolecular coupling reactions).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Organic Syntheses Procedure [orgsyn.org]
e 2. Organic Syntheses Procedure [orgsyn.org]

e To cite this document: BenchChem. [Technical Whitepaper: 4-(2-Bromophenyl)pyrimidin-2-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1504631/docs#technical-whitepaper-4-2-
bromophenyl-pyrimidin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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